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Compound of Interest

Compound Name: Heparin disaccharide I-S

Cat. No.: B1235464

Get Quote

Structural Characterization, Enzymatic Production,
and Quantitative Profiling[1]
Executive Summary
Heparin Disaccharide I-S (PubChem CID 5288499), chemically defined as

UA(2S)-GlcNS(6S), represents the most abundant repeating structural unit in pharmaceutical-
grade porcine mucosal heparin.[1][2] As a trisulfated disaccharide, it serves as the primary
benchmark for assessing the degree of sulfation and process integrity during the manufacturing
of Unfractionated Heparin (UFH) and Low Molecular Weight Heparin (LMWH).[1]

This guide provides a comprehensive technical workflow for the identification, enzymatic

production, and quantitative analysis of I-S.[1] It moves beyond basic definitions to establish a

self-validating analytical framework using Ion-Pairing Reversed-Phase LC-MS (RPIP-LC-MS),

essential for meeting modern pharmacopeial standards (USP/EP).[1][2]

Part 1: Chemical Identity & Structural Significance[2]
The structural integrity of heparin is defined by its sulfation pattern.[1][2] Disaccharide I-S is the

"trisulfated" standard, containing sulfates at the 2-position of the uronic acid, and the N- and 6-
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positions of the glucosamine.[1][2]

Table 1: Chemical Profile of CID 5288499

Property Data Specification

Common Name Heparin Disaccharide I-S (ΔIs)

IUPAC Name

4-O-(2-O-sulfo-4-deoxy-α-L-threo-hex-4-

enopyranuronosyl)-2-deoxy-2-sulfamido-α-D-

glucopyranose 6-sulfate

Abbreviation UA(2S)-GlcNS(6S)

Molecular Formula
(Anionic form:

)

Molecular Weight
~577.49 g/mol (Free Acid); ~665.4 g/mol

(Tetrasodium Salt)

UV Absorption
= 232 nm (due to C4-C5 double bond in

UA)

Solubility
> 50 mg/mL in Water; Insoluble in

Ethanol/Acetone

Structural Significance
Unlike the specific pentasaccharide sequence required for Antithrombin III (AT-III) binding, I-S

represents the bulk structural backbone of heparin.[1][2]

High Abundance: Constitutes 75–85% of porcine mucosal heparin.[1][2]

Quality Indicator: A decrease in I-S relative to undersulfated disaccharides (e.g., I-A or IV-S)

often indicates enzymatic degradation or issues with the sulfonation process during API

manufacturing.[1][2]
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Part 2: Enzymatic Production & Depolymerization
Logic[1]
To analyze Heparin Disaccharide I-S, the polymeric heparin chain must be depolymerized.[1]

This is achieved not by hydrolysis, but by

-elimination using bacterial lyases (Heparinases).[1][2] This specific cleavage mechanism
creates the C4-C5 double bond (

UA) that allows for UV detection at 232 nm.[1][2]

The Enzyme Cocktail
A single enzyme is insufficient due to heparin's heterogeneity.[1][2] A "Total Digest" requires a

cocktail:

Heparinase I (EC 4.2.2.7): Cleaves highly sulfated regions (primary source of I-S).[1][2]

Heparinase II: Broad specificity; cleaves both heparin and heparan sulfate domains.[1][2][3]

Heparinase III (EC 4.2.2.8): Cleaves undersulfated regions (heparan-like domains).[1][2]

Diagram 1: Enzymatic Depolymerization Pathway
The following diagram illustrates the logic of generating CID 5288499 from the polymer chain.

[1]
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Caption: Enzymatic cascade converting polymeric heparin into Disaccharide I-S via beta-

elimination cleavage.[1][2]

Part 3: Analytical Quantification (RPIP-LC-MS)
While Strong Anion Exchange (SAX) is traditional, it requires non-volatile salts that are

incompatible with Mass Spectrometry.[1][2] The modern gold standard is Ion-Pairing Reversed-

Phase (RPIP) LC-MS.[1][2]

The Challenge
Heparin disaccharides are highly polar and anionic; they do not retain on C18 columns

naturally.[1][2]

The Solution (Causality)
We introduce a volatile alkylamine (e.g., Tributylamine) in the mobile phase.[1] The amine

forms a transient neutral ion pair with the sulfated disaccharide, rendering it hydrophobic

enough to retain on the C18 stationary phase.[1]

Protocol: RPIP-LC-MS for Disaccharide I-S
Self-Validating Step: This protocol includes an internal standard (IS) check using

UA-2S-GlcNCOEt-6S (synthetic analog) or stable isotope labeling to correct for ionization
suppression.

1. Reagents & Mobile Phase Preparation

Solvent A: 15 mM Tributylamine (TrBA) + 50 mM Acetic Acid in Water (pH adjusted to ~5.5).

Solvent B: 15 mM Tributylamine + 50 mM Acetic Acid in 100% Acetonitrile.

Column: C18, 2.1 x 150 mm, 1.7 µm or 2.6 µm particle size (e.g., Acquity BEH or Kinetex).[1]

2. Chromatographic Gradient
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Time (min) % B Flow Rate (mL/min) Phase Description

0.0 5 0.3 Equillibration

15.0 40 0.3

Elution of highly

sulfated species (I-S

elutes late)

16.0 90 0.3 Column Wash

| 20.0 | 5 | 0.3 | Re-equillibration |[1][2]

3. Mass Spectrometry Settings (ESI Negative Mode)

Target m/z for I-S: 576.0 (as [M-H]⁻) or 287.5 (as [M-2H]²⁻).[1][2] Note: Trisulfated

disaccharides often ionize as doubly charged species.[1][2]

Source Temp: 350°C (High temp required to desolvate ion pairs).[1][2]

Capillary Voltage: -2.5 kV.[1][2]

Diagram 2: Analytical Workflow
This diagram details the flow from sample prep to data validation.[1][2][4]
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Caption: Integrated RPIP-LC-MS workflow for the isolation and quantification of Heparin
Disaccharide I-S.

Part 4: Quality Control & Drug Development Context
1. Batch Consistency & Biosimilars
In the development of generic LMWH (e.g., Enoxaparin biosimilars), the "fingerprint" of

disaccharides must match the innovator drug.[1]

Specification: The weight percentage of I-S is typically required to be within ±2-3% of the

reference standard.
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Deviation: A drop in I-S usually implies over-digestion or raw material variation (e.g., ovine

vs. porcine origin).[1]

2. Contamination Detection
While I-S is a standard component, its resolution from impurities is critical.[1]

OSCS (Oversulfated Chondroitin Sulfate): The infamous heparin contaminant (2008 crisis).

[1][2] In RPIP-HPLC, OSCS digestion products elute at different retention times than I-S due

to different sulfation geometry (galactosamine vs. glucosamine).[1][2]

Protocol Check: If the I-S peak shows "shouldering" or asymmetry (Tailing factor > 1.5), it

may indicate co-elution with a tetrasaccharide or an impurity.[1]

3. Biological Activity
Recent research suggests free Disaccharide I-S (generated in vivo by heparanase) has

biological activity independent of the polymer, potentially modulating the

exchanger (NCX) in neural tissues [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing
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